Cas no 667437-87-8 (2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde)

• Product Name: 2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde
• CAS No: 667437-87-8
• MF: C₁₄H₁₀BrClO₂
• MW: 325.585002422333
• MDL: MFCD03422438
• CID: 3059013
• PubChem ID: 4767304
• Update Time: 2025-11-07

2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((3-Bromobenzyl)oxy)-5-chlorobenzaldehyde
• BBL017243
• AKOS000287362
• MFCD03422438
• ALBB-001261
• STK442557
• VS-05982
• 667437-87-8
• H21364
• CS-0317368
• 2-[(3-bromobenzyl)oxy]-5-chlorobenzaldehyde
• 2-[(3-bromophenyl)methoxy]-5-chlorobenzaldehyde
• 2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde

• MDL： MFCD03422438
• Inchi： 1S/C14H10BrClO2/c15-12-3-1-2-10(6-12)9-18-14-5-4-13(16)7-11(14)8-17/h1-8H,9H2
• InChI Key： DWWGUKXEGWKCRU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COC1C=CC(=CC=1C=O)Cl

Computed Properties

• Exact Mass: 323.95527Da
• Monoisotopic Mass: 323.95527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde

Research Briefing on 2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde (CAS: 667437-87-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde (CAS: 667437-87-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This briefing provides an overview of the latest research developments, focusing on its synthetic utility, biological activities, and potential therapeutic implications.

Recent studies have highlighted the role of 2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde in the development of novel small-molecule inhibitors targeting specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines. The compound's unique structural features, including the bromobenzyl and chlorobenzaldehyde moieties, contribute to its ability to interact with hydrophobic pockets in target proteins.

In addition to its role in kinase inhibitor development, 2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde has been explored in the context of antimicrobial agents. A recent preprint on bioRxiv reported its incorporation into a series of Schiff base derivatives, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The study emphasized the compound's potential as a scaffold for designing next-generation antibiotics, particularly in addressing the global challenge of antimicrobial resistance.

From a synthetic chemistry perspective, advancements in the efficient preparation of 2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde have been reported. A 2022 publication in Organic Process Research & Development detailed an optimized catalytic process that improves yield and reduces byproducts, making it more suitable for large-scale pharmaceutical production. This methodological innovation is expected to facilitate broader adoption of the compound in drug discovery pipelines.

Ongoing research is investigating the compound's potential in neurodegenerative disease therapeutics. Preliminary data from in vitro models suggest that derivatives of 2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde may modulate protein aggregation pathways relevant to Alzheimer's disease. While these findings are still in early stages, they open new avenues for structure-activity relationship studies in this challenging therapeutic area.

In conclusion, 2-(3-Bromobenzyl)oxy-5-chlorobenzaldehyde (CAS: 667437-87-8) represents a valuable chemical building block with diverse applications in medicinal chemistry. Its continued exploration across multiple therapeutic areas underscores its importance in contemporary drug discovery efforts. Future research directions may focus on expanding its utility through innovative derivatization strategies and further elucidating its mechanism of action in various biological systems.